(S)-3,5-Dioxacyclooctan-1-ol

• Molecular Formula: C6H12O3
• Molecular Weight: 132.16 g/mol
• IUPAC Name: (5S)-1,3-dioxocan-5-ol
• InChI: InChI=1S/C6H12O3/c7-6-2-1-3-8-5-9-4-6/h6-7H,1-5H2/t6-/m0/s1
• InChI Key: NQFXARFEVQYRDW-LURJTMIESA-N
• Isomeric SMILES: C1C[C@@H](COCOC1)O
• Canonical SMILES: C1CC(COCOC1)O

Description

(S)-3,5-Dioxacyclooctan-1-ol is a chiral cyclic ether alcohol characterized by an eight-membered ring containing two oxygen atoms at positions 3 and 5, along with a hydroxyl group at position 1. Its stereochemistry (S-configuration) and structural features make it a compound of interest in asymmetric synthesis, pharmaceutical intermediates, and materials science. The compound’s unique ring strain, hydrogen-bonding capability, and stereochemical rigidity differentiate it from simpler cyclic ethers or alcohols.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Below is a framework for how such comparisons might be structured, with placeholder examples derived from unrelated compounds in the evidence:

Table 1: General Comparison of Cyclic Ethers and Alcohols

Compound Name	CAS No.	Molecular Weight	Functional Groups	Key Applications	Reference
(S)-3,5-Dioxacyclooctan-1-ol	Not found	~146.18 (calc.)	Cyclic ether, hydroxyl	Asymmetric synthesis*	N/A
1-Methyl-5-oxopyrrolidine-3-carboxylic acid	42346-68-9	143.14	Lactam, carboxylic acid	Pharmaceutical synthesis
1,1,3,3-Tetramethyldisiloxane	3277-26-7	162.38	Siloxane	Polymer precursors
Metaxalone Related Compound B	66766-07-2	195.26	Phenoxy, amino alcohol	Pharmaceutical reference

Notes:

• Ring Size and Strain : (S)-3,5-Dioxacyclooctan-1-ol’s eight-membered ring likely exhibits moderate strain compared to smaller cyclic ethers (e.g., tetrahydrofuran) or larger crown ethers. This affects reactivity in ring-opening reactions.
• Stereochemical Influence : The (S)-configuration may enhance enantioselectivity in catalysis, unlike achiral compounds such as 1,1,3,3-tetramethyldisiloxane .
• Functional Group Diversity : Unlike lactams (e.g., 1-methyl-5-oxopyrrolidine-3-carboxylic acid ) or siloxanes , the hydroxyl and ether groups in (S)-3,5-Dioxacyclooctan-1-ol enable hydrogen bonding and polarity-driven applications.

Research Findings and Limitations

Key Gaps in Evidence :

Physical Properties : Melting point, boiling point, and solubility data for (S)-3,5-Dioxacyclooctan-1-ol are absent in the provided materials.

Synthetic Routes: No information on its preparation (e.g., cyclization strategies, chiral resolution methods).

Biological or Industrial Relevance : Applications remain speculative, unlike well-documented compounds like Metaxalone Related Compound B .